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Introduction

Arlasolve™ DMI (Dimethyl Isosorbide) is a high-purity, polar aprotic solvent and multifunctional
excipient renowned for its ability to enhance the dermal and transdermal delivery of active
pharmaceutical ingredients (APIs) and cosmetic actives.[1][2][3] Its favorable safety profile and
compatibility with a wide range of formulations make it a valuable tool for optimizing the efficacy
of topical products.[1][4] These application notes provide a comprehensive overview of
Arlasolve DMI, including its mechanism of action, recommended concentration ranges for
optimal skin penetration, and detailed protocols for in vitro evaluation.

Mechanism of Action

Arlasolve DMI enhances skin penetration through a dual mechanism:

» Enhanced Solubilization: Arlasolve DMI is an excellent solvent for a wide spectrum of poorly
soluble active ingredients, both hydrophilic and hydrophobic.[1][2][5] By effectively dissolving
the active in the formulation, it prevents recrystallization and ensures that the active is in a
bioavailable form for absorption into the skin.[6][7] This is particularly crucial for crystalline
actives like Benzoyl Peroxide (BPO), where effective dissolution is a prerequisite for
penetration into the pores.[1][8]
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o Modification of the Stratum Corneum: Arlasolve DMI temporarily and reversibly alters the
polarity of the stratum corneum, the outermost layer of the skin.[1][2][5] This increased
polarity facilitates the partitioning of hydrophilic actives from the formulation into the
epidermis, thereby enhancing their penetration to the target site.[5]

This dual mechanism allows for a more efficient delivery of actives into the skin, potentially
leading to improved therapeutic outcomes and the possibility of reducing the required
concentration of the active ingredient, which can in turn lower the risk of skin irritation.[4][6][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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skin-penetration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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